Cas no 20928-01-2 (dibenzo[b,d]furan-2-yl acetate)

dibenzo[b,d]furan-2-yl acetate structure
20928-01-2 structure
Product name:dibenzo[b,d]furan-2-yl acetate
CAS No:20928-01-2
MF:C14H10O3
MW:226.227404117584
CID:1401615
PubChem ID:177153

dibenzo[b,d]furan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

    • dibenzo[b,d]furan-2-yl acetate
    • dibenzofuran-2-yl acetate
    • SCHEMBL20322895
    • 2-Dibenzofuranol, 2-acetate
    • 2-acetoxydibenzofuran
    • DTXSID60943202
    • 20928-01-2
    • Inchi: InChI=1S/C14H10O3/c1-9(15)16-10-6-7-14-12(8-10)11-4-2-3-5-13(11)17-14/h2-8H,1H3
    • InChI Key: PJBKWXIXRDXEDP-UHFFFAOYSA-N
    • SMILES: CC(=O)OC1=CC2=C(C=C1)OC3=CC=CC=C32

Computed Properties

  • Exact Mass: 226.063
  • Monoisotopic Mass: 226.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 39.4

Experimental Properties

  • Density: 1.27
  • Boiling Point: 367.5°C at 760 mmHg
  • Flash Point: 176.1°C
  • Refractive Index: 1.657
  • PSA: 39.44

Recommend Articles

Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd